Cas no 35857-90-0 (4,6-Dichloro-3-pyridazinecarbonitrile)

• Product Name: 4,6-Dichloro-3-pyridazinecarbonitrile
• CAS No: 35857-90-0
• MF: C₅HCl₂N₃
• MW: 173.98
• MDL: MFCD31620743
• CID: 2102379
• PubChem ID: 122443343
• Update Time: 2025-05-24

4,6-Dichloro-3-pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-pyridazinecarbonitrile
• 4,6-Dichloropyridazine-3-carbonitrile
• CID 122443343
• 3-Pyridazinecarbonitrile, 4,6-dichloro-
• BS-16655
• D80633
• DB-396024
• SCHEMBL17963948
• DTXSID301287939
• 35857-90-0
• AKOS037649125
• MFCD31620743

• MDL： MFCD31620743
• Inchi： 1S/C5HCl2N3/c6-3-1-5(7)10-9-4(3)2-8/h1H
• InChI Key： GTGDUTWKGCHAED-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=NC(=C1)Cl

Computed Properties

• Exact Mass: 172.9547524g/mol
• Monoisotopic Mass: 172.9547524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 378.8±37.0 °C(Predicted)
• Solubility: Slightly soluble (3 g/l) (25 º C),
• pka: -3.75±0.10(Predicted)

4,6-Dichloro-3-pyridazinecarbonitrile Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Additional information on 4,6-Dichloro-3-pyridazinecarbonitrile

Recent Advances in the Study of 4,6-Dichloro-3-pyridazinecarbonitrile (CAS: 35857-90-0) in Chemical Biology and Pharmaceutical Research

The compound 4,6-Dichloro-3-pyridazinecarbonitrile (CAS: 35857-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyridazine core and chloro-cyano functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in medicinal chemistry.

One of the most notable advancements is the use of 4,6-Dichloro-3-pyridazinecarbonitrile in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound to synthesize selective inhibitors targeting specific kinases, demonstrating promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridazine-based inhibitors derived from 4,6-Dichloro-3-pyridazinecarbonitrile, which exhibited potent activity against EGFR (epidermal growth factor receptor) mutants implicated in non-small cell lung cancer.

In addition to its role in kinase inhibition, 4,6-Dichloro-3-pyridazinecarbonitrile has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its utility as a precursor for synthesizing compounds with broad-spectrum antibacterial activity. The study demonstrated that derivatives of this compound exhibited significant efficacy against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings underscore its potential in addressing the growing challenge of antibiotic resistance.

Another area of interest is the application of 4,6-Dichloro-3-pyridazinecarbonitrile in agrochemical research. Its structural features make it a valuable scaffold for designing pesticides and herbicides. Recent patents and publications have described its use in developing next-generation agrochemicals with improved efficacy and environmental safety profiles. For example, a 2022 patent application disclosed a novel herbicidal compound derived from this pyridazine derivative, which showed enhanced selectivity and reduced toxicity compared to existing products.

The synthesis and optimization of 4,6-Dichloro-3-pyridazinecarbonitrile derivatives have also benefited from advancements in computational chemistry and machine learning. Researchers are increasingly employing in silico methods to predict the biological activity and pharmacokinetic properties of these compounds, accelerating the drug discovery process. A 2023 study in ACS Omega utilized molecular docking and quantitative structure-activity relationship (QSAR) models to identify optimal modifications for improving the binding affinity and selectivity of pyridazine-based inhibitors.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds derived from 4,6-Dichloro-3-pyridazinecarbonitrile. Issues such as synthetic yield, purity, and scalability need to be addressed to facilitate their transition from the laboratory to the market. Ongoing research is focused on optimizing synthetic routes and exploring green chemistry approaches to overcome these hurdles.

In conclusion, 4,6-Dichloro-3-pyridazinecarbonitrile (CAS: 35857-90-0) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications in kinase inhibition, antimicrobial therapy, and agrochemical development highlight its versatility and potential for addressing pressing global health and agricultural challenges. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and beyond.